Cas no 1414959-18-4 (Imidazo1,2-apyrimidin-6-ylamine Dihydrochloride)

• Product Name: Imidazo1,2-apyrimidin-6-ylamine Dihydrochloride
• CAS No: 1414959-18-4
• MF: C₆H₈Cl₂N₄
• MW: 207.060518264771
• MDL: MFCD22689315
• CID: 4773626
• Update Time: 2026-02-26

Imidazo1,2-apyrimidin-6-ylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidin-6-ylamine dihydrochloride
• imidazo[1,2-a]pyrimidin-6-amine dihydrochloride
• AMY18756
• SB33448
• Imidazo1,2-apyrimidin-6-ylamine dihydrochloride
• Imidazo1,2-apyrimidin-6-ylamine Dihydrochloride

• MDL： MFCD22689315
• Inchi： 1S/C6H6N4.2ClH/c7-5-3-9-6-8-1-2-10(6)4-5;;/h1-4H,7H2;2*1H
• InChI Key： FIXRPGSHAKFSOO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CN=C1N=CC(=C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on Imidazo1,2-apyrimidin-6-ylamine Dihydrochloride

Comprehensive Overview of Imidazo[1,2-a]pyrimidin-6-ylamine Dihydrochloride (CAS No. 1414959-18-4): Properties, Applications, and Research Insights

Imidazo[1,2-a]pyrimidin-6-ylamine Dihydrochloride (CAS No. 1414959-18-4) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and biochemical research. This imidazo[1,2-a]pyrimidine derivative, characterized by its dihydrochloride salt form, exhibits unique structural features that make it valuable for drug discovery and molecular studies. The compound's imidazo[1,2-a]pyrimidin-6-amine core serves as a critical pharmacophore, enabling interactions with biological targets such as kinases and receptors.

Recent trends highlight growing interest in imidazo[1,2-a]pyrimidine scaffolds due to their versatility in medicinal chemistry. Researchers frequently search for "imidazo[1,2-a]pyrimidin-6-ylamine synthesis" or "CAS 1414959-18-4 applications," reflecting demand for innovative synthetic routes and therapeutic potentials. The dihydrochloride form enhances solubility, addressing a common challenge in small-molecule drug development. Studies suggest potential applications in modulating protein-protein interactions, a hot topic in targeted cancer therapy and neurodegenerative disease research.

The compound's molecular structure features a fused imidazole and pyrimidine ring system, with the 6-ylamine group offering sites for further derivatization. This aligns with current "fragment-based drug design" methodologies, where researchers optimize lead compounds through systematic modifications. Analytical data for CAS 1414959-18-4 typically includes high-performance liquid chromatography (HPLC) purity >95%, with characterization via 1H/13C NMR and mass spectrometry—key details sought by quality-conscious buyers.

From a commercial perspective, Imidazo[1,2-a]pyrimidin-6-ylamine Dihydrochloride serves as a building block for high-value intermediates in contract research organizations (CROs). Suppliers often receive queries about "bulk availability of CAS 1414959-18-4" or "custom synthesis services," indicating its role in scalable production. Stability studies show the dihydrochloride salt remains stable under standard storage conditions (-20°C), a practical consideration for long-term research projects.

Emerging publications explore this compound's utility in kinase inhibitor libraries, particularly for BTK (Bruton's tyrosine kinase) and JAK family targets—areas with strong clinical relevance. The imidazo[1,2-a]pyrimidine moiety's ability to mimic purine nucleotides makes it valuable for ATP-competitive inhibitors, a strategy dominating recent cancer immunotherapy research. Such applications position 1414959-18-4 as a compound bridging academic innovation and industrial translation.

Environmental and safety profiles of Imidazo[1,2-a]pyrimidin-6-ylamine Dihydrochloride comply with standard laboratory handling protocols, though users should consult specific SDS documentation. Its non-hazardous classification under normal use conditions makes it preferable for high-throughput screening workflows. Researchers increasingly pair this compound with AI-driven drug discovery platforms, merging experimental chemistry with machine learning for accelerated hit identification.

In summary, CAS 1414959-18-4 represents a strategically important N-heterocyclic compound with multifaceted research applications. Its adoption in preclinical studies and compatibility with modern combinatorial chemistry techniques underscore its enduring relevance. As the pharmaceutical industry prioritizes structure-activity relationship (SAR) optimization, demand for well-characterized imidazo[1,2-a]pyrimidine derivatives like this dihydrochloride salt will likely grow, solidifying its role in next-generation therapeutic development.